goreishic acid I
goreishic acid I
Brand Name:
Vulcanchem
CAS No.:
129058-59-9
VCID:
VC0138911
InChI:
InChI=1S/C30H46O4/c1-17-10-13-30(25(33)34)15-14-28(6)19(23(30)18(17)2)8-9-22-27(5)16-20(31)24(32)26(3,4)21(27)11-12-29(22,28)7/h8,17,20-22,24,31-32H,9-16H2,1-7H3,(H,33,34)/t17-,20-,21+,22-,24+,27+,28-,29-,30+/m1/s1
SMILES:
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C2=C1C)C)C(=O)O
Molecular Formula:
C30H46O4
Molecular Weight:
470.7 g/mol
goreishic acid I
CAS No.: 129058-59-9
Main Products
VCID: VC0138911
Molecular Formula: C30H46O4
Molecular Weight: 470.7 g/mol
| CAS No. | 129058-59-9 |
|---|---|
| Product Name | goreishic acid I |
| Molecular Formula | C30H46O4 |
| Molecular Weight | 470.7 g/mol |
| IUPAC Name | (2R,4aS,6aR,6aS,6bR,8aR,10R,11R,12aR)-10,11-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-3,4,5,6,6a,7,8,8a,10,11,12,13-dodecahydro-2H-picene-4a-carboxylic acid |
| Standard InChI | InChI=1S/C30H46O4/c1-17-10-13-30(25(33)34)15-14-28(6)19(23(30)18(17)2)8-9-22-27(5)16-20(31)24(32)26(3,4)21(27)11-12-29(22,28)7/h8,17,20-22,24,31-32H,9-16H2,1-7H3,(H,33,34)/t17-,20-,21+,22-,24+,27+,28-,29-,30+/m1/s1 |
| Standard InChIKey | HHTRBFQBAMTIOP-SWPOCXOTSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(C[C@H]([C@@H](C5(C)C)O)O)C)C)C2=C1C)C)C(=O)O |
| SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C2=C1C)C)C(=O)O |
| Canonical SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C2=C1C)C)C(=O)O |
| Synonyms | 2,3-dihydroxyursa-12,18-dien-28-oic acid goreishic acid I |
| PubChem Compound | 3081756 |
| Last Modified | Nov 11 2021 |
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